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Compound of Interest

Compound Name: 3-Acetyl-2,5-dimethylthiophene

Cat. No.: B1297827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the molecular structure, weight, and other

critical physicochemical properties of 3-Acetyl-2,5-dimethylthiophene, a compound of interest

in flavor chemistry and synthetic organic chemistry.

Molecular Structure and Identification
3-Acetyl-2,5-dimethylthiophene is classified as an aryl alkyl ketone.[1] Its structure consists

of a thiophene ring substituted with two methyl groups at positions 2 and 5, and an acetyl group

at position 3.[1][2] This compound is achiral, meaning it does not have a non-superimposable

mirror image.[3]

The chemical structure and identifiers are crucial for unambiguous documentation and

database searches. The IUPAC name for this compound is 1-(2,5-dimethylthiophen-3-

yl)ethanone.[1][2][4] It is registered under the CAS number 2530-10-1.[4][5][6]

Below is a graphical representation of the logical relationship between the compound's name,

its structural representation (SMILES), and its key identifiers.
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3-Acetyl-2,5-dimethylthiophene

IUPAC: 1-(2,5-dimethylthiophen-3-yl)ethanone

Nomenclature

CAS: 2530-10-1

Registry Number

SMILES: CC(=O)c1cc(C)sc1C

Structural Representation

Click to download full resolution via product page

Caption: Logical diagram illustrating the key identifiers for 3-Acetyl-2,5-dimethylthiophene.

Physicochemical Properties
A summary of the key quantitative data for 3-Acetyl-2,5-dimethylthiophene is presented in

the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₈H₁₀OS [2][3][4][5]

Molecular Weight 154.23 g/mol [3][6][7]

Appearance
Colorless to pale yellow or

orange liquid
[5][6]

Density 1.086 g/mL at 25 °C [6][7]

Boiling Point 105-108 °C at 15 mmHg [6][7]

Flash Point > 93.33 °C (> 200 °F) [5][7]

Refractive Index 1.544 at 20 °C [5][7]

Solubility
Soluble in alcohol; Insoluble in

water
[7][8]
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Experimental Protocols
While specific, detailed experimental protocols for this exact compound are not readily

available in the search results, its synthesis and characterization would follow standard organic

chemistry techniques. For instance, its application in the synthesis of heterocyclic ketimines

has been noted.[8] A general workflow for such a process is outlined below.

General Experimental Workflow for Synthesis and Characterization:
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Caption: A generalized workflow for the synthesis and characterization of an organic

compound.

Methodology Details:

Synthesis: The synthesis of derivatives like thiosemicarbazones and semicarbazones

involves reacting 3-Acetyl-2,5-dimethylthiophene with the appropriate nucleophile, typically

under reflux in a suitable solvent like ethanol.

Purification: After the reaction, the product would be isolated through techniques such as

extraction and then purified, commonly by recrystallization or column chromatography, to

remove unreacted starting materials and byproducts.

Characterization: The identity and purity of the final compound would be confirmed using a

suite of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen

framework.

Infrared (IR) Spectroscopy: To identify functional groups, particularly the ketone carbonyl

group.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Physical Constant Measurement: Comparing experimentally determined boiling point,

density, and refractive index with literature values serves as an additional confirmation of

identity and purity.

Biological and Industrial Relevance
3-Acetyl-2,5-dimethylthiophene is recognized as a flavoring agent.[5] It has been identified in

boiled and cooked beef and is used in food products to impart roasted nut, chocolate, and

meaty flavors.[5][8] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has

evaluated this substance and concluded that it poses no safety concern at current levels of

intake when used as a flavoring agent.[2]
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Currently, there is no readily available information linking 3-Acetyl-2,5-dimethylthiophene to

specific biological signaling pathways. Its primary role and area of study are within the food and

flavor industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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